Cas no 1058485-04-3 (3-{2-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-phenyl-3,4-dihydropyrimidin-4-one)

• Product Name: 3-{2-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-phenyl-3,4-dihydropyrimidin-4-one
• CAS No: 1058485-04-3
• MF: C₂₂H₂₀ClFN₄O₂
• MW: 426.871207237244
• CID: 6252149
• PubChem ID: 25883889
• Update Time: 2025-05-28

3-{2-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-phenyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-{2-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-phenyl-3,4-dihydropyrimidin-4-one
• 3-(2-(4-(3-chloro-4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-6-phenylpyrimidin-4(3H)-one
• 1058485-04-3
• 3-[2-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-6-phenylpyrimidin-4-one
• AKOS024501255
• F5228-0162

• Inchi： 1S/C22H20ClFN4O2/c23-18-12-17(6-7-19(18)24)26-8-10-27(11-9-26)22(30)14-28-15-25-20(13-21(28)29)16-4-2-1-3-5-16/h1-7,12-13,15H,8-11,14H2
• InChI Key： GKENEHLFQKKEMQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1CCN(C(CN2C=NC(C3C=CC=CC=3)=CC2=O)=O)CC1)F

Computed Properties

• Exact Mass: 426.1258817g/mol
• Monoisotopic Mass: 426.1258817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 3-{2-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-phenyl-3,4-dihydropyrimidin-4-one

Comprehensive Analysis of 3-{2-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-phenyl-3,4-dihydropyrimidin-4-one (CAS No. 1058485-04-3)

The compound 3-{2-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-phenyl-3,4-dihydropyrimidin-4-one (CAS No. 1058485-04-3) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique piperazine and dihydropyrimidinone moieties make it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential interactions with neurotransmitter receptors, which could pave the way for novel treatments in neurology and psychiatry.

In recent years, the demand for small molecule inhibitors and modulators has surged, driven by advancements in drug discovery and precision medicine. The 3-chloro-4-fluorophenyl group in this compound is a notable feature, as halogenated aromatic rings are often associated with enhanced binding affinity and metabolic stability. This has led to increased searches for "halogenated phenylpiperazine derivatives" and "dihydropyrimidinone-based therapeutics" in scientific databases and AI-driven research tools.

The 2-oxoethyl linker in 3-{2-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-phenyl-3,4-dihydropyrimidin-4-one plays a critical role in its molecular flexibility, allowing it to adapt to various protein binding sites. This adaptability is a hot topic in computational chemistry, where researchers use molecular docking and QSAR modeling to predict its bioactivity. Such studies are frequently searched under terms like "piperazine-based drug design" and "structure-activity relationship of dihydropyrimidinones."

Another area of interest is the compound's potential pharmacokinetic properties. The presence of both lipophilic (phenyl) and polar (piperazine) groups suggests a balanced ADME profile, which is crucial for oral bioavailability. This aligns with the growing focus on "optimizing drug-like properties" and "improving CNS penetration" in modern pharmacology. The 6-phenyl substitution further enhances its aromatic interactions, a feature often explored in "fragment-based drug discovery" discussions.

From a synthetic perspective, CAS No. 1058485-04-3 represents a challenge for organic chemists due to its multifunctional groups. Recent publications highlight innovative routes involving multicomponent reactions or catalyzed couplings, addressing common search queries like "efficient synthesis of dihydropyrimidinones." Its 3,4-dihydropyrimidin-4-one core is also a scaffold in several FDA-approved drugs, reinforcing its relevance in medicinal chemistry.

In conclusion, 3-{2-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-phenyl-3,4-dihydropyrimidin-4-one exemplifies the intersection of structural complexity and therapeutic potential. As the scientific community continues to explore its applications, this compound remains a focal point for queries such as "emerging piperazine derivatives" and "next-generation heterocyclic compounds." Its study not only advances chemical biology but also contributes to the broader goal of rational drug design.